Cas no 1225206-60-9 (6-bromo-3-hydroxy-3H-isobenzofuran-1-one)

• Product Name: 6-bromo-3-hydroxy-3H-isobenzofuran-1-one
• CAS No: 1225206-60-9
• MF: C₈H₅BrO₃
• MW: 229.027501821518
• MDL: MFCD18251659
• CID: 4579028
• PubChem ID: 71084466
• Update Time: 2024-11-05

6-bromo-3-hydroxy-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-hydroxyisobenzofuran-1(3H)-one
• 6-Bromo-3-hydroxy-1,3-dihydro-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone, 6-bromo-3-hydroxy-
• 6-bromo-3-hydroxy-3H-isobenzofuran-1-one
• 6-Bromo-3-hydroxy-1(3H)-isobenzofuranone
• 6-bromo-3-hydroxy-3H-2-benzofuran-1-one
• EN300-217512
• 1225206-60-9
• AZB20660
• ZB0405
• DB-399280
• G71701
• SCHEMBL14146218

• MDL： MFCD18251659
• Inchi： 1S/C8H5BrO3/c9-4-1-2-5-6(3-4)8(11)12-7(5)10/h1-3,7,10H
• InChI Key： FGBSHOWTOFSDAZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(Br)=C2)C(O)O1

Computed Properties

• Exact Mass: 227.94221g/mol
• Monoisotopic Mass: 227.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

6-bromo-3-hydroxy-3H-isobenzofuran-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones